Cas no 564-92-1 (1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c))

• Product Name: 1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
• CAS No: 564-92-1
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 2014766
• PubChem ID: 10954426
• Update Time: 2025-04-21

1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c) Chemical and Physical Properties

Names and Identifiers

• 1r-Methyl-cyclohexanhexol-(1,2c,3t,4c,5t,6c)
• C-Methyl-scyllo-inosit
• Methylscyllit (Mytilit)
• Mytilit
• mytilitol
• 564-92-1
• CHEBI:173941
• SCHEMBL12858512
• (2S,3R,5S,6R)-1-methylcyclohexane-1,2,3,4,5,6-hexol
• DTXSID201031785
• SCHEMBL9664528

• Inchi： 1S/C7H14O6/c1-7(13)5(11)3(9)2(8)4(10)6(7)12/h2-6,8-13H,1H3
• InChI Key： AJGYLNFUYLRZFR-UHFFFAOYSA-N
• SMILES： CC1(C(O)C(O)C(O)C(O)C1O)O

Computed Properties

• Exact Mass: 194.07903816Da
• Monoisotopic Mass: 194.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexanols